Cas no 649738-97-6 (5-Thiazolecarboxamide,2-[[(2S)-2-[[(3,5-difluorophenyl)acetyl]amino]-1-oxopentyl]amino]-4-methyl-N-(2-phenylethyl)-)
649738-97-6 structure
Product Name:5-Thiazolecarboxamide,2-[[(2S)-2-[[(3,5-difluorophenyl)acetyl]amino]-1-oxopentyl]amino]-4-methyl-N-(2-phenylethyl)-
CAS No:649738-97-6
MF:C26H28F2N4O3S
MW:514.587331771851
CID:410275
Update Time:2024-01-29
5-Thiazolecarboxamide,2-[[(2S)-2-[[(3,5-difluorophenyl)acetyl]amino]-1-oxopentyl]amino]-4-methyl-N-(2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 5-Thiazolecarboxamide,2-[[(2S)-2-[[(3,5-difluorophenyl)acetyl]amino]-1-oxopentyl]amino]-4-methyl-N-(2-phenylethyl)-
- 5-Thiazolecarboxamide, 2-[[(2S)-2-[[2-(3,5-difluorophenyl)acetyl]amino]-1-oxopentyl]amino]-4-methyl-N-(2-phenylethyl)-
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- Inchi: 1S/C26H28F2N4O3S/c1-3-7-21(31-22(33)14-18-12-19(27)15-20(28)13-18)24(34)32-26-30-16(2)23(36-26)25(35)29-11-10-17-8-5-4-6-9-17/h4-6,8-9,12-13,15,21H,3,7,10-11,14H2,1-2H3,(H,29,35)(H,31,33)(H,30,32,34)/t21-/m0/s1
- InChI Key: OVBBLWJSDYRWFE-NRFANRHFSA-N
- SMILES: S1C(C(NCCC2=CC=CC=C2)=O)=C(C)N=C1NC(=O)[C@@H](NC(CC1=CC(F)=CC(F)=C1)=O)CCC
Computed Properties
- Exact Mass: 514.18524
Experimental Properties
- Density: 1.296±0.06 g/cm3(Predicted)
- PSA: 100.19
- pka: 7.93±0.50(Predicted)
5-Thiazolecarboxamide,2-[[(2S)-2-[[(3,5-difluorophenyl)acetyl]amino]-1-oxopentyl]amino]-4-methyl-N-(2-phenylethyl)- Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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